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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B15569312

Get Quote

This document provides crucial safety and logistical information for the proper disposal of

ONO-8713, a selective prostaglandin E receptor subtype EP1 antagonist used in laboratory

research. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals while minimizing environmental impact.

Adherence to these guidelines is critical, and consultation with your institution's Environmental

Health and Safety (EHS) department is mandatory for compliance with local regulations.

I. Understanding the Compound: ONO-8713
ONO-8713 is a synthetic organic compound intended for research use only.[1][2] Its chemical

structure includes a sulfonamide and a trifluoromethyl group, which necessitate its classification

as hazardous chemical waste. Proper handling and disposal are paramount to avoid potential

environmental and health risks.
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Chemical Property Value

IUPAC Name

(2E)-3-(4-[[2-[--INVALID-LINK--amino]-5-

(trifluoromethyl)phenoxy]methyl]phenyl)prop-2-

enoic acid

Molecular Formula C29H28F3NO5S

Molecular Weight 571.6 g/mol

Appearance Crystalline solid

Storage Store at -20°C

This data is compiled from publicly available chemical databases.

II. Personal Protective Equipment (PPE) and
Handling
Before handling ONO-8713, it is imperative to be equipped with the appropriate personal

protective equipment.

PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Protective Clothing Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

III. Step-by-Step Disposal Protocol
The disposal of ONO-8713 and its contaminated materials must be managed as hazardous

chemical waste. The following workflow outlines the necessary steps for its proper disposal.
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Waste Segregation and Collection

Temporary Storage

Final Disposal

Segregate ONO-8713 waste
(solid, liquid, contaminated labware)

Use a dedicated, labeled,
 and sealed hazardous waste container

Store in a designated, cool, dry,
 and well-ventilated area

Ensure secondary containment

Contact your institution's
Environmental Health & Safety (EHS) department

Arrange for professional
hazardous waste disposal

Click to download full resolution via product page

ONO-8713 Disposal Workflow

Segregation and Collection:

All waste materials containing ONO-8713, including unused compound, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), must be segregated from general

laboratory waste.
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Collect all ONO-8713 waste in a dedicated, chemically resistant, and sealable hazardous

waste container. The container must be clearly labeled with "Hazardous Waste," the

chemical name "ONO-8713," and the approximate quantity.

Temporary Storage:

Store the sealed waste container in a designated and secure area, such as a satellite

accumulation area or a chemical waste storage cabinet.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.

Utilize secondary containment (e.g., a larger, chemically resistant bin) to prevent the

spread of material in case of a leak.

Final Disposal:

Do not dispose of ONO-8713 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous waste.

Provide the EHS department with all necessary information about the waste, including the

chemical name and quantity. Follow their specific procedures for waste manifest and

pickup.

IV. Spill Management
In the event of an ONO-8713 spill, the following procedure should be followed:

Evacuate and secure the area Wear appropriate PPE Contain the spill with
 an inert absorbent material

Collect absorbent material into
 a hazardous waste container

Clean the spill area with
 soap and water

Dispose of all contaminated
 materials as hazardous waste

Click to download full resolution via product page

ONO-8713 Spill Response
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Evacuate and Secure: Immediately alert others in the vicinity and evacuate the affected area.

Restrict access to the spill site.

Wear PPE: Before addressing the spill, ensure you are wearing the appropriate personal

protective equipment as outlined in the table above.

Containment: For a solid spill, carefully sweep or scoop the material into a designated

hazardous waste container. For a liquid spill, cover it with an inert absorbent material (e.g.,

vermiculite, sand, or a chemical spill pillow).

Collection: Once the spill is absorbed, carefully collect the absorbent material and place it

into a sealed and labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: All materials used for cleanup, including contaminated gloves and wipes, must be

disposed of as hazardous waste.

V. Disclaimer
The information provided in this document is intended as a general guide for the safe disposal

of ONO-8713 in a laboratory setting. It is not a substitute for institutional protocols and

regulatory requirements. Researchers are responsible for complying with all applicable federal,

state, and local regulations regarding hazardous waste management. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ONO-8713].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569312/docs#essential-guide-to-the-proper-
disposal-of-ono-8713]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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